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Compound of Interest

Compound Name: Triethylene glycol divinyl ether

Cat. No.: B1587675 Get Quote

The proper disposal of Triethylene glycol divinyl ether is crucial for ensuring laboratory

safety and environmental protection. This guide provides detailed procedures for its handling

and disposal, in line with major regulatory frameworks such as the Resource Conservation and

Recovery Act (RCRA) in the United States.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is essential to handle Triethylene glycol divinyl
ether with appropriate care. Always consult the Safety Data Sheet (SDS) for the specific

chemical in use.

Personal Protective Equipment (PPE): Wear suitable protective equipment, including safety

goggles with side-shields, chemical-impermeable gloves, and protective clothing.[3][4] In

case of inadequate ventilation, a vapor respirator may be necessary.

Ventilation: All handling and preparation for disposal should be performed in a well-ventilated

area, such as a chemical fume hood, to avoid inhalation of vapors.[3]

Spill Management: In the event of a spill, evacuate non-essential personnel.[3] Absorb the

spill with an inert, non-combustible material (e.g., sand, Chemizorb®) and collect it into a

suitable container for disposal.[5] Do not let the product enter drains.

Step-by-Step Disposal Protocol
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The disposal of chemical waste like Triethylene glycol divinyl ether is governed by federal,

state, and local regulations. Laboratories must manage this substance as a regulated

hazardous waste from the moment it is generated until its final disposal, a principle known as

"cradle-to-grave" management.[1][6][7]

Step 1: Hazardous Waste Determination

The first crucial step is to determine if the waste is hazardous. Laboratory personnel should

treat all waste chemicals as hazardous unless confirmed otherwise by an Environmental Health

and Safety (EHS) professional.[8] A waste is generally classified as hazardous if it exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is specifically listed by

regulatory agencies like the EPA.[9] Triethylene glycol divinyl ether is a combustible liquid

with a flash point of 113 °C (235.4 °F).

Step 2: Use Designated Hazardous Waste Containers

Compatibility: Use a container that is chemically compatible with Triethylene glycol divinyl
ether. Plastic containers are often preferred.[6][10] The original container may be used if it is

in good condition.

Condition: Ensure the container is free from damage, securely closed to prevent leaks, and

properly sealed.[10]

Mixing Waste: Do not mix Triethylene glycol divinyl ether with other incompatible wastes.

Specifically, keep it away from strong oxidizing agents and strong acids. Leave chemicals in

their original containers and avoid mixing them with other waste.

Step 3: Proper Labeling

Proper labeling is a critical compliance requirement.

As soon as waste is added to the container, it must be labeled.[8]

The label must clearly state the words "Hazardous Waste."[11]

The full chemical name, "Triethylene glycol divinyl ether," must be written out (no

abbreviations).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1587675?utm_src=pdf-body
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3D5N0vbP4F5ZY&q=EgQtIRBiGKPzpMoGIjDbqEamwASAEpeEFLPdYK8k9kwEuYtKX_cJ2FfuARPAaBlKV9UQHczEsPAP3omjpwAyAnJSWgFD
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/product/b1587675?utm_src=pdf-body
https://www.benchchem.com/product/b1587675?utm_src=pdf-body
https://www.benchchem.com/product/b1587675?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b1587675?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://danthelabsafetyman.com/3-rules-regarding-chemical-waste-in-the-laboratory/
https://www.benchchem.com/product/b1587675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Include an indication of the waste's hazards (e.g., pictogram or NFPA diamond).[11]

Add the contact information for the responsible laboratory personnel.[8]

Step 4: Accumulate Waste in a Satellite Accumulation Area (SAA)

Location: The SAA must be at or near the point of waste generation and under the control of

laboratory personnel.[6][11] Waste should not be moved from one SAA to another.[11]

Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.[6][8]

[9] Once this limit is reached, the waste must be removed by EHS within three days.[6][9]

Secondary Containment: Store hazardous waste containers in secondary containment (such

as a tub or bucket) to prevent spills from reaching drains.[8][10]

Segregation: Incompatible wastes must be segregated within the SAA.[8][10]

Step 5: Arrange for Disposal

Contact EHS: Once a container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department to schedule a pickup.[6][9]

Documentation: Complete any required waste disposal forms or tags provided by your

institution.[8][9]

Professional Disposal: The EHS department will transfer the waste to a licensed hazardous

waste disposal company.[9] Disposal methods may include treatment at a designated facility

or incineration in a chemical incinerator equipped with an afterburner and scrubber. Never

dispose of this chemical down the drain or in regular trash.[10][11]

Quantitative Data and Physical Properties
The following table summarizes key quantitative data related to the safe handling and disposal

of Triethylene glycol divinyl ether.
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Property / Regulation Value / Guideline Source(s)

Chemical Properties

Flash Point 113 °C / 235.4 °F (closed cup)

Boiling Point 120-126 °C / 18 mmHg

Density 0.99 g/mL at 25 °C

Water Solubility 30.7 g/L at 25 °C [3]

Regulatory Storage Limits

Max. Volume in SAA 55 gallons [6][8][9]

Max. Volume of Acutely Toxic

Waste in SAA
1 quart [6][8][9]

Toxicity Data

Toxicity to Fish (LC50) > 100 mg/L (96 h) [3]

Toxicity to Daphnia (EC50) > 100 mg/L (48 h) [3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of laboratory chemical waste such as Triethylene glycol divinyl ether.
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Caption: Workflow for the safe disposal of laboratory chemical waste.
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Experimental Protocols for Waste Characterization
In the context of waste disposal, a key "experimental protocol" is the Toxicity Characteristic

Leaching Procedure (TCLP). This laboratory method is mandated by the U.S. Environmental

Protection Agency (EPA) to determine if a waste is characteristically hazardous due to toxicity.

Objective: The TCLP is designed to simulate the leaching a waste might undergo if disposed of

in a landfill. The resulting liquid, called the leachate, is analyzed to see if it contains any of the

40 specified contaminants at concentrations above the regulatory limits.

Methodology Overview (EPA Method 1311):

Sample Preparation: A sample of the waste is obtained. For liquid wastes containing less

than 0.5% solid material, the liquid itself is considered the leachate. For other wastes, the

liquid and solid phases are separated.

Extraction: The solid phase of the waste is reduced in size if necessary and then placed in

an extraction vessel with a specified extraction fluid. The fluid is typically an acetic acid

solution with a pH chosen based on the alkalinity of the waste sample.

Tumbling: The vessel is tumbled end-over-end in a rotary agitation device for 18 hours to

simulate the leaching process.

Leachate Analysis: After tumbling, the liquid leachate is separated from the solid waste by

filtration. This leachate is then analyzed using appropriate analytical chemistry methods to

determine the concentration of specific contaminants.

Comparison to Regulatory Limits: The measured concentrations in the leachate are

compared to the regulatory levels defined in 40 CFR 261.24. If the concentration of any

listed contaminant exceeds its regulatory threshold, the waste is classified as a toxic

hazardous waste.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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